Cas no 143540-11-8 (1-Piperidinecarboxylic acid, 3-(aminooxy)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-(aminooxy)-, 1,1-dimethylethyl ester
• CAS No: 143540-11-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 1313550
• PubChem ID: 68983062
• Update Time: 2025-10-28

1-Piperidinecarboxylic acid, 3-(aminooxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(aminooxy)-, 1,1-dimethylethyl ester
• EN300-7333266
• FDOROMIAGFXGLL-UHFFFAOYSA-N
• SCHEMBL4275776
• DTXSID601209798
• DB-145094
• A1-00683
• 1,1-Dimethylethyl 3-(aminooxy)-1-piperidinecarboxylate
• tert-butyl 3-aminooxypiperidine-1-carboxylate
• 143540-11-8
• tert-butyl 3-(aminooxy)piperidine-1-carboxylate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)14-9(13)12-6-4-5-8(7-12)15-11/h8H,4-7,11H2,1-3H3
• InChI Key： FDOROMIAGFXGLL-UHFFFAOYSA-N
• SMILES： O(C1CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 216.1475
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 64.79

Additional information on 1-Piperidinecarboxylic acid, 3-(aminooxy)-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic Acid, 3-(Aminooxy)-, 1,1-Dimethylethyl Ester (CAS No. 143540-11-8)

The compound 1-Piperidinecarboxylic acid, 3-(aminooxy)-, 1,1-dimethylethyl ester (CAS No. 143540-11-8) is a chemically synthesized molecule with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The molecule's structure incorporates a piperidine ring, an aminooxy group at the 3-position, and an ester functional group derived from 1,1-dimethylethyl alcohol. These structural features make it a versatile compound with applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of piperidine derivatives like CAS No. 143540-11-8. Researchers have employed various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These techniques not only enhance yield but also improve the purity of the compound, which is critical for its use in sensitive applications such as drug development.

The aminooxy group in this compound plays a significant role in its reactivity and functionality. This group is known for its ability to participate in nucleophilic substitutions and other chemical transformations, making it valuable in the synthesis of bioactive molecules. For instance, studies have shown that compounds with similar structures can act as inhibitors of certain enzymes involved in metabolic pathways, highlighting their potential as therapeutic agents.

The ester functional group derived from 1,1-dimethylethyl alcohol contributes to the compound's solubility and stability. This feature is particularly advantageous in pharmaceutical formulations where controlled release and bioavailability are critical factors. Recent research has explored the use of such esters in drug delivery systems, demonstrating their ability to enhance the efficacy of therapeutic agents while reducing side effects.

In terms of applications, CAS No. 143540-11-8 has shown promise in the field of agrochemistry. Its ability to interact with plant metabolites and influence growth regulators has led to its investigation as a potential crop enhancer. Field trials have indicated that this compound can improve crop yield under stress conditions such as drought or nutrient deficiency.

Moreover, the compound's structural versatility has made it a valuable building block in materials science. Researchers have utilized it in the synthesis of advanced polymers and coatings with tailored properties such as high thermal stability and mechanical strength. These materials hold potential for use in aerospace and automotive industries where performance under extreme conditions is paramount.

From an environmental standpoint, recent studies have focused on the biodegradability of CAS No. 143540-11-8 and its impact on ecosystems. Findings suggest that under specific conditions, the compound can undergo microbial degradation without posing significant risks to aquatic life or soil health.

In conclusion, CAS No. 143540-11-8, or Piperidinecarboxylic acid derivative, stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to find new uses that further enhance its value in modern science and technology.